Cas no 1099598-24-9 (4-Chloro-1-fluoro-2-(2,2,2-trifluoroethyl)benzene)

• Product Name: 4-Chloro-1-fluoro-2-(2,2,2-trifluoroethyl)benzene
• CAS No: 1099598-24-9
• MF: C₈H₅ClF₄
• MW: 212.571915388107
• CID: 3046959
• PubChem ID: 45790491
• Update Time: 2025-05-24

4-Chloro-1-fluoro-2-(2,2,2-trifluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-fluoro-2-(2,2,2-trifluoroethyl)benzene
• ZTB59824
• MFCD11226523
• DTXSID501233752
• CS-0441122
• SCHEMBL20256821
• AKOS005255745
• STL554703
• HIIQQIYUDSBFOB-UHFFFAOYSA-N
• 1099598-24-9
• BBL100909

• Inchi： 1S/C8H5ClF4/c9-6-1-2-7(10)5(3-6)4-8(11,12)13/h1-3H,4H2
• InChI Key： HIIQQIYUDSBFOB-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(Cl)C=C1CC(F)(F)F

Computed Properties

• Exact Mass: 212.0015905g/mol
• Monoisotopic Mass: 212.0015905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 4-Chloro-1-fluoro-2-(2,2,2-trifluoroethyl)benzene

4-Chloro-1-fluoro-2-(2,2,2-trifluoroethyl)benzene: A Comprehensive Overview

CAS No. 1099598-24-9, commonly referred to as 4-Chloro-1-fluoro-2-(2,2,2-trifluoroethyl)benzene, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine, fluorine, and a trifluoroethyl group. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable for advanced chemical synthesis and material development.

The synthesis of 4-Chloro-1-fluoro-2-(2,2,2-trifluoroethyl)benzene involves a series of precise chemical reactions that ensure the correct placement of substituents on the benzene ring. Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and materials science due to their unique electronic properties and stability. This compound serves as a critical intermediate in the synthesis of more complex molecules with potential applications in pharmaceuticals and advanced materials.

In terms of physical properties, CAS No. 1099598-24-9 exhibits a high degree of thermal stability and chemical inertness under standard conditions. Its solubility in various solvents has been extensively studied, making it a versatile compound for use in different chemical processes. The trifluoroethyl group attached to the benzene ring contributes significantly to the compound's lipophilicity, which is a desirable trait in many pharmaceutical applications.

Recent research has focused on the electronic properties of 4-Chloro-1-fluoro-2-(2,2,2-trifluoroethyl)benzene, particularly its behavior in electrochemical systems. Studies have shown that this compound can act as an effective electron acceptor due to the electron-withdrawing nature of its substituents. This property makes it a promising candidate for use in organic electronics and energy storage devices such as batteries and supercapacitors.

The application of this compound extends beyond traditional chemistry into emerging fields such as nanotechnology and green chemistry. Its ability to form stable complexes with metal ions has been explored for potential use in catalysis and sensing technologies. Additionally, the compound's resistance to degradation under UV light has led to its consideration in photovoltaic materials.

In conclusion, CAS No. 1099598-24-9, or 4-Chloro-1-fluoro-2-(2,2,2-trifluoroethyl)benzene, is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and properties make it an essential component in modern chemical research and development.